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For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Heptanol, identified by the CAS number 589-82-2, is a secondary aliphatic alcohol.[1] Its

chemical structure consists of a seven-carbon chain with a hydroxyl (-OH) group located on the

third carbon atom.[1][2] This colorless, oily liquid possesses a powerful, herbaceous odor and a

pungent, slightly bitter taste.[3][4][5] 3-Heptanol is utilized as a flavoring agent, a fragrance

ingredient, and a building block in the synthesis of other organic compounds.[2][3] It is also a

known biotransformation product of n-heptane.[4] This technical guide provides an in-depth

overview of 3-Heptanol, covering its chemical and physical properties, safety information,

spectroscopic data, synthesis, and common reactions.

Chemical and Physical Properties
The chemical and physical properties of 3-Heptanol are summarized in the table below. These

properties are crucial for its handling, application, and in the design of chemical reactions.
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Property Value References

Molecular Formula C₇H₁₆O [2][6]

Molecular Weight 116.20 g/mol [7][8]

Appearance Colorless, clear oily liquid [2][3]

Odor Powerful, herbaceous [3][4][5]

Boiling Point
157 °C (at 760 mmHg); 66 °C

(at 20 mmHg)
[4][9]

Melting Point -70 °C [5]

Density
0.821 g/mL at 20 °C; 0.818

g/mL at 25 °C
[1][4]

Refractive Index 1.421 at 20 °C [4][7]

Flash Point 60 °C (140 °F) - closed cup [7]

Solubility

Limited solubility in water;

soluble in organic solvents like

ethanol and ether.

[1][2]

Safety and Handling
3-Heptanol is classified as a flammable liquid and is harmful if swallowed.[7] Appropriate

personal protective equipment (PPE), including eye shields, face shields, and gloves, should

be worn when handling this chemical.[10] It should be stored in a well-ventilated place, away

from sources of ignition.[10]

GHS Hazard Information:
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Pictograms

Signal Word Warning

Hazard Statements
H226: Flammable liquid and vapor.H302:

Harmful if swallowed.

Precautionary Statements

P210: Keep away from heat, sparks, open

flames, and hot surfaces. — No smoking.P301

+ P312 + P330: IF SWALLOWED: Call a

POISON CENTER or doctor/physician if you

feel unwell. Rinse mouth.

Data sourced from Sigma-Aldrich.[7]

Spectroscopic Data
Spectroscopic data is essential for the identification and characterization of 3-Heptanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon and hydrogen framework of

the molecule.

¹H NMR: The proton NMR spectrum of 3-Heptanol will show distinct signals for the different

types of protons in the molecule. The proton attached to the carbon bearing the hydroxyl group

(CH-OH) is expected to appear in the range of 3.4-4.5 ppm.[11]

¹³C NMR: The carbon NMR spectrum provides information about the different carbon

environments. The carbon atom bonded to the hydroxyl group is deshielded and typically

absorbs in the range of 50-80 ppm.[11]

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of 3-Heptanol exhibits a characteristic broad absorption band for the O-H stretching

vibration in the region of 3300-3600 cm⁻¹.[11] A strong C-O stretching absorption is also

observed near 1050 cm⁻¹.[11]
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Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule. The electron ionization mass spectrum of 3-Heptanol shows a molecular ion

peak (M+) corresponding to its molecular weight.

Synthesis and Reactions
Synthesis of 3-Heptanol
A common laboratory synthesis of 3-Heptanol involves the Grignard reaction, followed by

oxidation.[12][13] This two-step sequence is a versatile method for preparing secondary

alcohols.

Experimental Protocol: Synthesis of 3-Heptanol via Grignard Reaction

This protocol is adapted from a published laboratory procedure.[12]

Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a dropping

funnel, condenser, and magnetic stirrer, magnesium turnings are placed. A solution of 2-

bromopentane in anhydrous diethyl ether is added dropwise to initiate the formation of the

Grignard reagent (pentylmagnesium bromide).

Reaction with Aldehyde: After the formation of the Grignard reagent is complete, a solution of

propanal in anhydrous diethyl ether is added dropwise to the reaction mixture while

maintaining a controlled temperature.

Work-up: The reaction is quenched by the slow addition of a saturated aqueous solution of

ammonium chloride. The organic layer is separated, washed with brine, dried over

anhydrous magnesium sulfate, and the solvent is removed under reduced pressure to yield

crude 3-Heptanol.

Purification: The crude product can be purified by distillation.
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2-Bromopentane + Mg Pentylmagnesium bromide (Grignard Reagent)in diethyl ether
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Synthesis of 3-Heptanol via Grignard Reaction.

Typical Reactions of 3-Heptanol
As a secondary alcohol, 3-Heptanol can undergo several characteristic reactions, including

oxidation and esterification.[2][14]

Oxidation to 3-Heptanone

The oxidation of 3-Heptanol yields the corresponding ketone, 3-Heptanone.[15] This is a

common transformation for secondary alcohols.

Experimental Protocol: Oxidation of 3-Heptanol

This protocol describes a general procedure for the oxidation of a secondary alcohol.[15]

Preparation: A solution of 3-Heptanol in a suitable solvent (e.g., dichloromethane) is

prepared in a round-bottom flask.

Addition of Oxidizing Agent: An oxidizing agent, such as pyridinium chlorochromate (PCC) or

a Swern oxidation system, is added to the solution at a controlled temperature.

Reaction Monitoring: The progress of the reaction can be monitored by thin-layer

chromatography (TLC) or gas chromatography (GC).

Work-up and Purification: Upon completion, the reaction mixture is worked up to remove the

oxidant and byproducts. The resulting 3-Heptanone is then purified, typically by distillation or

column chromatography.
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Oxidation of 3-Heptanol to 3-Heptanone.

Applications
3-Heptanol has a variety of applications in different fields:

Flavor and Fragrance: It is used as a flavoring agent in foods and as a fragrance ingredient

in perfumes and cosmetics due to its herbal and fruity aroma.[1][3] The FDA has approved its

use as a synthetic flavoring substance.[3][8]

Chemical Synthesis: It serves as a building block for the synthesis of other organic

compounds.[4] For example, it can be used to prepare substituted pyrimidine derivatives and

other complex molecules.[4]

Solvent: 3-Heptanol can be used as a solvent in various applications, including the

formation of microenvironments around single-walled carbon nanotubes.[4]

Industrial Applications: It finds use as a flotation frother and as a solvent and diluent in

organic coatings.[5]

Conclusion
3-Heptanol (CAS 589-82-2) is a versatile secondary alcohol with a range of applications in the

flavor, fragrance, and chemical industries. A thorough understanding of its chemical and

physical properties, safety precautions, and reactivity is essential for its effective and safe use

in research and development. The spectroscopic data and synthetic protocols provided in this

guide serve as a valuable resource for scientists and professionals working with this

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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